Cas no 2354968-41-3 ((3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride)

• Product Name: (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride
• CAS No: 2354968-41-3
• MF: C₅H₆ClNO₃S
• MW: 195.624039173126
• CID: 5605346
• PubChem ID: 145915793
• Update Time: 2025-05-20

(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride
• 2354968-41-3
• EN300-6833638

• Inchi： 1S/C5H6ClNO3S/c1-4-5(2-10-7-4)3-11(6,8)9/h2H,3H2,1H3
• InChI Key： GJTZKIQOMWXTBA-UHFFFAOYSA-N
• SMILES： ClS(CC1=CON=C1C)(=O)=O

Computed Properties

• Exact Mass: 194.9756919g/mol
• Monoisotopic Mass: 194.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.6Ų

Additional information on (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride

Introduction to (3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride (CAS No. 2354968-41-3)

(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2354968-41-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents and in the investigation of molecular interactions.

The< strong>1,2-oxazole core structure of this compound is a heterocyclic ring system that is widely recognized for its stability and reactivity. The presence of a< strong>methyl group at the 3-position and a methanesulfonyl chloride functional group at the 4-position enhances its utility as a synthetic building block. The methanesulfonyl chloride moiety is particularly interesting as it can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups and the creation of more complex molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The< strong>(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride has been explored in several studies for its role in synthesizing novel compounds with potential therapeutic applications. For instance, researchers have utilized this intermediate to develop inhibitors targeting various biological pathways, including those involved in inflammation and cancer.

One of the most compelling aspects of this compound is its role in drug discovery. The< strong>1,2-oxazole ring is a common motif in many drugs, including antiviral and anticancer agents. By incorporating the< strong>methyl group and the methanesulfonyl chloride functionality, chemists can fine-tune the properties of the resulting molecules to improve their binding affinity and selectivity. This has led to several promising candidates entering preclinical development.

The synthesis of< strong>(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of the< strong>1,2-oxazole core through cyclocondensation reactions. Subsequent functionalization with a methyl group followed by chlorosulfonation yields the desired intermediate. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional modifications, further expanding the synthetic possibilities.

The compound's reactivity makes it an excellent tool for exploring new chemical spaces. Researchers have leveraged its methanesulfonyl chloride group to introduce various nucleophiles, including amines, alcohols, and thiols, thereby generating a library of derivatives. These derivatives can then be screened for biological activity using high-throughput screening (HTS) platforms. This approach has led to the identification of several hits with promising pharmacological properties.

In addition to its pharmaceutical applications, the< strong>(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride has found utility in materials science. The unique electronic properties of the< strong>1,2-oxazole ring make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). By incorporating this moiety into conjugated polymers, researchers can enhance charge transport properties and improve device performance.

The growing interest in green chemistry has also influenced the synthesis of this compound. Efforts are underway to develop more sustainable methods that minimize waste and reduce energy consumption. For example, catalytic processes that employ recyclable catalysts or solvent-free reactions are being explored. These innovations not only make the synthesis more environmentally friendly but also improve cost efficiency.

The future prospects for< strong>(3-Methyl-1,2-oxazol-4-yl)methanesulfonyl chloride are vast. As our understanding of biological systems continues to evolve, new targets for drug development will emerge. This compound will likely remain at the forefront of research due to its versatility and adaptability. By continuing to explore its synthetic potential and biological activity, scientists can unlock new therapeutic possibilities and push the boundaries of medicinal chemistry.